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Compound of Interest

Compound Name:
4,4,6-Trimethyl-3,4-

dihydroquinolin-2(1H)-one

CAS No.: 181122-00-9

Cat. No.: B1356940

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The trimethyl-dihydroquinolinone scaffold is a privileged structure in medicinal chemistry,

demonstrating a wide range of biological activities. Understanding the structure-activity

relationship (SAR) of this class of compounds is crucial for the rational design of novel

therapeutics with enhanced potency and selectivity. This guide provides a comparative analysis

of trimethyl-dihydroquinolinone derivatives, summarizing their biological activities, presenting

key quantitative data, and detailing the experimental methodologies used for their evaluation.

Anticancer Activity
A significant body of research has focused on the anticancer properties of dihydroquinolinone

derivatives. The substitution pattern on the quinolinone core and the nature of the substituents

play a pivotal role in determining the cytotoxic efficacy and the underlying mechanism of action.
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Compound
Substitution
Pattern

Cell Line IC50 (µM) Reference

2-arylquinoline

derivatives

C-6 substituted

2-

phenylquinolines

PC3, HeLa Good activity [1]

Quinoline 13

2-(3,4-

methylenedioxyp

henyl)quinoline

HeLa 8.3 [1]

Tetrahydroquinoli

ne 18

4-acetamido-2-

methyl-THQ
HeLa 13.15 [1]

Quinoline 12

2-(3,4-

methylenedioxyp

henyl)quinoline

PC3 31.37 [1]

Quinoline 11

2-(3,4-

methylenedioxyp

henyl)quinoline

PC3 34.34 [1]

(2-oxo-4-phenyl-

5,6,7,8-

tetrahydroquinoli

n-8-yl) N-(3-

fluorophenyl)carb

amate (20d)

Tetrahydroquinoli

none derivative
HCT-116

Micromolar

concentrations
[2][3]

Note: THQ stands for Tetrahydroquinoline.

Aromatic vs. Saturated Ring: 2-arylquinoline derivatives generally exhibit better anticancer

activity compared to their 2-acetamido-2-methyl-tetrahydroquinoline counterparts.[1]

Lipophilicity: Increased lipophilicity in the 2-arylquinoline series, as indicated by higher cLogP

values, correlates with better cytotoxic effects against HeLa and PC3 cells.[1]

Substitution at C-6: Substitutions at the C-6 position of the 2-phenylquinoline core have

shown significant activity against prostate (PC3) and cervical (HeLa) cancer cell lines.[1]
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Urethane Moiety: The presence of a urethane moiety, as seen in compound 20d, contributes

to in vitro antiproliferative activity and suppression of colony formation in HCT-116 cells.[2][3]

This compound was also found to induce oxidative stress and autophagy through the

PI3K/AKT/mTOR signaling pathway.[2][3]

The cytotoxic effects of the synthesized quinoline derivatives were commonly evaluated using

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Culture: Human cancer cell lines (e.g., HCT-116, MCF-7, A-549, HeLa, PC3) are

cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

Cell Seeding: Cells are seeded in 96-well plates at a specific density and allowed to adhere

overnight.

Compound Treatment: The cells are then treated with various concentrations of the test

compounds for a specified period (e.g., 72 hours). Control cells are treated with the vehicle

(e.g., 1% DMSO).

MTT Addition: After the incubation period, MTT solution is added to each well, and the plates

are incubated to allow the formation of formazan crystals by viable cells.

Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is

added to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at a specific wavelength using a

microplate reader.

IC50 Determination: The half-maximal inhibitory concentration (IC50) values are calculated

from the dose-response curves.[2]

Anti-inflammatory and Antioxidant Activity
Certain trimethyl-dihydroquinolinone derivatives have demonstrated potent anti-inflammatory

and antioxidant properties.

This compound has been shown to reduce oxidative stress and exhibit anti-inflammatory

effects in a model of acetaminophen-induced liver injury in rats.[4]
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Antioxidant Effect: The compound reduces oxidative stress by acting as an antioxidant,

which helps to normalize the function of the antioxidant system in the presence of toxins.[4]

Anti-inflammatory Effect: It reduces the levels of pro-inflammatory cytokines and NF-κB

mRNA.[4] This leads to a decrease in the concentration of immunoglobulin G and alleviates

inflammation.[4]

Apoptosis Inhibition: The compound reduces the activity of caspase-8 and caspase-9, which

are key enzymes in the ligand-induced and mitochondrial pathways of apoptosis,

respectively. It also inhibits the effector caspase-3.[4]
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Caption: Workflow for evaluating the in vivo anti-inflammatory and antioxidant effects.

Signaling Pathway Involvement
The anticancer activity of certain tetrahydroquinolinone derivatives has been linked to the

modulation of specific signaling pathways, notably the PI3K/AKT/mTOR pathway.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mdpi.com/1467-3045/45/10/525
https://www.mdpi.com/1467-3045/45/10/525
https://www.mdpi.com/1467-3045/45/10/525
https://www.mdpi.com/1467-3045/45/10/525
https://www.benchchem.com/product/b1356940/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-structure-activity-relationship-of-trimethyl-dihydroquinolinones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PI3K/AKT/mTOR Signaling Pathway

Cellular Effects

(2-oxo-4-phenyl-5,6,7,8-
tetrahydroquinolin-8-yl)

N-(3-fluorophenyl)carbamate (20d)

PI3K

inhibits

Induction of
Massive Oxidative Stress

AKT

activates

mTOR

activates

Autophagy

inhibits
Inhibition of

Cell Proliferation

promotes

Inhibition of
Metastasis

promotes

induces

Click to download full resolution via product page

Caption: Inhibition of the PI3K/AKT/mTOR pathway by a tetrahydroquinolinone derivative.

Other Biological Activities
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The versatile dihydroquinolinone scaffold has been explored for a range of other therapeutic

applications.

Anti-tubercular Activity: Dihydroquinoline carboxamide derivatives have been synthesized

and evaluated for their activity against Mycobacterium tuberculosis. Compounds 8g and 8h

demonstrated promising minimum inhibitory concentration (MIC) values of 0.39 and 0.78

µg/mL, respectively, and were found to be non-toxic.[5]

GPR41 Modulation: Tetrahydroquinolone derivatives have been investigated as modulators

of G protein-coupled receptor 41 (GPR41). The nature of the aryl group attached to a furan

moiety was found to be crucial in determining whether the compound acts as an agonist or

antagonist.[6]

BKCa Channel Agonism: A class of potent tetrahydroquinoline derivatives has been identified

as agonists of the large-conductance, calcium-activated potassium channel (BKCa), which is

an important regulator of neuronal activity.[7]

Conclusion
The trimethyl-dihydroquinolinone core represents a highly adaptable scaffold for the

development of novel therapeutic agents. The structure-activity relationship studies highlighted

in this guide demonstrate that modifications to the substitution pattern and functional groups on

the quinolinone ring system can lead to significant changes in biological activity, targeting a

diverse range of diseases from cancer to inflammatory disorders and infectious diseases.

Further exploration of this chemical space, guided by the SAR principles outlined herein, holds

considerable promise for future drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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